2,4-Difluorobenzylamine
Overview
Description
2,4-Difluorobenzylamine, also known as this compound, is a useful research compound. Its molecular formula is C7H7F2N and its molecular weight is 143.13 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Thermochemical Characteristics
- Enthalpy of Formation : The enthalpy of formation of N,N-difluorobenzylamine, closely related to 2,4-difluorobenzylamine, has been experimentally determined. This includes the heat of combustion, standard enthalpy of formation, and enthalpy of formation in the gas phase. The energy of the carbon-nitrogen bond in this compound was also calculated (Pepekin et al., 1969).
Emission Quantum Yield
- Experimental and Theoretical Studies : The experimental determination and theoretical calculation of the emission quantum yield in compounds involving dibenzyl sulfoxide, which can be related to the structural framework of this compound, were conducted. This included comparisons with hydrated compounds (Malta et al., 1998).
Environmental Implications
- Photo-Oxidation Products : The application of derivatives of benzylamine, such as O-(2,3,4,5,6)-pentafluorobenzyl-hydroxylamine, in environmental studies, especially in assessing the impact of photo-oxidation of various organic compounds, was explored. This has implications for understanding environmental processes and pollutants (Alvarez et al., 2009).
Chemoselective Benzylamide Cleavage
- Synthesis of Enantioenriched Compounds : The use of derivatives of benzylamine, such as 2-methylbenzylamine, in the selective deprotection of benzylamides in the presence of certain bonds, demonstrates the utility of these compounds in organic synthesis and pharmaceutical applications (Hansen et al., 1996).
Pharmaceutical Raw Material Purity
- Quantification of Impurities : The use of this compound in the quantification of regioisomeric, dehalogenated, and enantiomeric impurities in pharmaceutical raw materials, as part of the synthesis process of a HIV integrase inhibitor, showcases its role in ensuring drug purity and quality (Neill et al., 2020).
Mono-Acylation in Organic Synthesis
- Selective Mono-Benzoylation : N,N-Diethyl-α,α-difluorobenzylamine, a compound structurally related to this compound, has been used in the selective mono-benzoylation of diols, illustrating its potential in the field of organic synthesis and chemical engineering (Wakita & Hara, 2010).
Selective Cleavage in Chemical Synthesis
- Synthesis of Secondary Amines : The selective cleavage of dimethoxybenzylamines, related to the 2,4-difluorobenzylamines, demonstrates their potential in the synthesis of secondary amines, a process relevant in pharmaceutical and chemical industries (Nussbaumer et al., 1991).
Reactivity and Protein Interaction
- Protein Reactivity : The use of 2,4-dinitrofluorobenzene, structurally similar to this compound, as a histochemical reagent to study the reactivity of proteins in various tissues, provides insights into the interaction of such compounds with biological macromolecules (Zerlotti & Engel, 1962).
Carbene Precursors in Inorganic Chemistry
- Complexes with Carbene Ligands : (Difluoroorganyl)dimethylamines, which are structurally related to this compound, have been used as carbene precursors in phosphorus trifluoride, highlighting their role in inorganic chemistry and material science (Böttcher et al., 2013).
Catalyst Development in Organic Chemistry
- Synthesis of Secondary Amines : The development of catalysts using covalent organic frameworks (COFs) supported by Pd-based catalysts, which are used for the synthesis of secondary amines from dibenzylamine motifs, underscores the importance of these compounds in catalysis and organic synthesis (Liu, Zhang & Ma, 2021).
Safety and Hazards
Mechanism of Action
Target of Action
It’s structurally similar compound, 4-fluorobenzylamine, has been reported to interact with trypsin-1 in humans .
Mode of Action
It’s known that benzylamines like 2,4-difluorobenzylamine can act as building blocks in the synthesis of various bioactive compounds .
Biochemical Pathways
It has been used in the synthesis of βala–aib (n -fluoroarylmethyl), a nonpolar nucleobase dipeptide via ugi four-component condensation reaction . This suggests that it may play a role in peptide synthesis pathways.
Result of Action
It’s known to be used in the synthesis of βala–aib (n -fluoroarylmethyl), a nonpolar nucleobase dipeptide . This suggests that it may contribute to the formation of complex bioactive compounds.
Action Environment
It’s known to be sensitive to air . Therefore, it should be stored under inert gas (nitrogen or Argon) at 2–8 °C .
Properties
IUPAC Name |
(2,4-difluorophenyl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F2N/c8-6-2-1-5(4-10)7(9)3-6/h1-3H,4,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDZZDVQGBKTLHV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7F2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40222547 | |
Record name | 2,4-Difluorobenzylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40222547 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
72235-52-0 | |
Record name | 2,4-Difluorobenzylamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=72235-52-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4-Difluorobenzylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0072235520 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,4-Difluorobenzylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40222547 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-difluorobenzylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.069.526 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,4-DIFLUOROBENZYLAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8B7TQJ9CFS | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the role of 2,4-difluorobenzylamine in the synthesis of dolutegravir sodium?
A1: this compound serves as a crucial reagent in the final stages of dolutegravir sodium synthesis []. It reacts with a carboxylic acid or ester precursor to form an amide bond, which is a key structural feature of the dolutegravir molecule. This amide formation step contributes significantly to building the final structure of the active pharmaceutical ingredient.
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